Cas no 1218790-30-7 (tert-butyl 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate)

• Product Name: tert-butyl 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
• CAS No: 1218790-30-7
• MF: C₁₉H₂₅BClNO₄
• MW: 377.67010474205
• MDL: MFCD15143612
• CID: 857717
• PubChem ID: 53217207
• Update Time: 2025-05-22

tert-butyl 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-BOC-5-CHLOROINDOLE-3-BORONIC ACID, PINACOL ESTER
• tert-Butyl 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
• 1-Boc-5-chloroindole-3-boronic acidpinacol ester
• OR360719
• AX8230093
• ST24025958
• tert-butyl 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate
• 1H-Indole-1-carboxylic acid, 5-chloro-3-(4,4,5
• DS-17491
• DB-061984
• DTXSID80682308
• 1-Boc-5-chloro-1H-indole-3-boronic acid pinacol ester
• 1H-Indole-1-carboxylic acid, 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
• tert-Butyl5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-1-carboxylate
• MFCD15143612
• AKOS015999329
• 1-BOC-5-chloroindole-3-boronic acid pinacol ester
• 1218790-30-7

• MDL： MFCD15143612
• Inchi： 1S/C19H25BClNO4/c1-17(2,3)24-16(23)22-11-14(13-10-12(21)8-9-15(13)22)20-25-18(4,5)19(6,7)26-20/h8-11H,1-7H3
• InChI Key： MRVFRFXOZGTHHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(B1OC(C)(C)C(C)(C)O1)=CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 377.15700
• Monoisotopic Mass: 377.1565161 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• Molecular Weight: 377.7

Experimental Properties

• PSA: 49.69000
• LogP: 4.37710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on tert-butyl 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate

tert-butyl 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate (CAS No. 1218790-30-7) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound is notable for its unique structure, which combines an indole ring system with a boron-containing dioxaborolane moiety and a tert-butyl ester group. The indole moiety is a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in chemical synthesis. The presence of the chloro group at the 5-position further enhances its reactivity and selectivity in various chemical transformations.

The dioxaborolane group attached to the indole ring at the 3-position is a key feature of this compound. This boron-containing moiety is known for its stability and reactivity under specific conditions. Recent studies have highlighted the potential of dioxaborolane-containing compounds in catalytic processes and as intermediates in the synthesis of complex organic molecules. The tert-butyl ester group at the 1-position of the indole ring not only serves as a protecting group but also contributes to the overall solubility and stability of the compound in various solvents.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of tert-butyl 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate. Researchers have employed a combination of palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling to construct the indole-dioxaborolane framework. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product. The use of microwave-assisted synthesis has further accelerated the reaction process, making it more efficient and scalable for industrial applications.

The biological activity of tert-butyl 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of various enzyme targets associated with neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate these enzymes makes it a promising candidate for drug development programs targeting these conditions.

In addition to its biological applications, this compound has found utility in materials science. The incorporation of dioxaborolane groups into polymer frameworks has been shown to enhance their mechanical properties and thermal stability. Researchers have explored the use of this compound as a building block for designing advanced materials with applications in electronics and optoelectronics.

From an analytical standpoint, tert-butyl 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole-1-carboxylate can be characterized using a variety of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide valuable insights into its molecular structure and purity. High-resolution mass spectrometry (HRMS) has been particularly useful in confirming the molecular formula and exact mass of this compound.

The synthesis and characterization of tert-butyl 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yli ndole carbox ylate represent significant contributions to the field of organic chemistry. Its unique combination of functional groups makes it a versatile building block for constructing complex molecules with diverse applications. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in both academic and industrial settings.